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Compound of Interest

Compound Name: Emilium tosylate

CAS No.: 30716-01-9

Cat. No.: B1624271 Get Quote

Executive Summary
Emilium Tosylate (CAS: 30716-01-9) is a quaternary ammonium antiarrhythmic agent utilized

primarily in cardiovascular research. As a charged organic salt (Ethyl(3-

methoxybenzyl)dimethylaminium 4-methylbenzenesulfonate), it exhibits specific

physicochemical sensitivities—particularly to moisture (hygroscopicity) and thermal

degradation.

This guide provides a standardized protocol for the long-term preservation of Emilium
Tosylate in both solid (powder) and solvated states. Adherence to these guidelines is critical to

prevent hydrolysis, oxidation, or ionic dissociation that could compromise experimental

reproducibility.

Compound Identity & Physicochemical Profile[1][2]
[3][4][5][6][7]
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Property Specification

Compound Name Emilium Tosylate

CAS Number 30716-01-9

Chemical Formula C₁₉H₂₇NO₄S (Salt)

Molecular Weight 365.49 g/mol

Chemical Class Quaternary Ammonium Salt / Tosylate

Appearance White to off-white crystalline powder (typical)

Primary Hazard
Irritant (Eyes/Skin); Biologically Active (Cardiac

Depressant)

Storage Protocols: Solid State (Powder)
Critical Storage Parameters
The stability of Emilium Tosylate powder is governed by three vectors: Temperature, Humidity,

and Light.

Temperature:

Long-Term (>1 month): Store at -20°C. The lower kinetic energy inhibits slow degradation

pathways common in ammonium salts.

Short-Term (<1 month): Storage at 0–4°C (refrigerator) is acceptable for active use.

Humidity (Hygroscopicity):

Quaternary ammonium salts are inherently hygroscopic. Moisture absorption can alter the

effective molecular weight (weighing errors) and catalyze hydrolysis.

Requirement: Store in a tightly sealed vial within a secondary desiccated container (e.g., a

jar with silica gel or Drierite).

Light:
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While the tosylate counter-ion is relatively stable, the methoxybenzyl moiety can be

susceptible to photo-oxidation over extended periods.

Requirement: Protect from light. Wrap vials in aluminum foil or store in amber glass.

Handling Procedure (The "Warm-Up" Rule)
Crucial Step: Before opening a vial stored at -20°C, allow it to equilibrate to room temperature

for at least 30 minutes inside the desiccator.

Reasoning: Opening a cold vial in ambient air causes immediate condensation of

atmospheric moisture onto the powder. This water contamination is irreversible and will

degrade the remaining bulk material.

Solvent Compatibility & Solution Storage[4]
Solubility Profile
As a quaternary ammonium salt, Emilium Tosylate is highly polar.

Primary Solvents: Water, DMSO (Dimethyl sulfoxide), Ethanol.

Solubility Testing: If specific batch solubility is unknown, perform a stepwise addition test

starting at 10 mM.

Incompatibility: Avoid non-polar solvents (Hexane, Ether) as the salt will precipitate.

Stock Solution Preparation Protocol
Objective: Prepare a 10 mM Stock Solution (1 mL).

Calculate Mass:

Weighing: Weigh ~3.65 mg of powder into a sterile microcentrifuge tube. Record exact mass

to adjust solvent volume for precision.

Solvation: Add the calculated volume of DMSO or sterile water. Vortex for 30 seconds.
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Clarification: Visually inspect for particulates. If necessary, sonicate for 5 minutes at room

temperature.

Solution Storage
Aqueous solutions are less stable than DMSO stocks due to potential hydrolysis.

Solvent Storage Temp Stability Estimate Notes

DMSO -20°C 3–6 Months

Preferred for

screening libraries.

Avoid freeze-thaw

cycles.

Water -20°C 1 Month

Prone to microbial

growth; use sterile

water.

Ethanol -20°C 1–3 Months
Seal tightly to prevent

evaporation.

Best Practice: Aliquot stock solutions into single-use volumes (e.g., 50 µL) to prevent repeated

freeze-thaw degradation.

Experimental Workflow Diagram
The following diagram outlines the logical decision tree for handling Emilium Tosylate from

receipt to experimentation, ensuring sample integrity.
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Figure 1: Standardized workflow for the receipt, storage, and preparation of Emilium Tosylate
to minimize hydrolytic and thermal degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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